Cas no 83903-06-4 (4(1H)-Pyrimidinone,2-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-5-[(6-methyl-3-pyridinyl)methyl]-)

• Product name: 4(1H)-Pyrimidinone,2-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-5-[(6-methyl-3-pyridinyl)methyl]-
• CAS No: 83903-06-4
• MF: C₂₁H₂₇N₅O₂S
• MW: 413.536382913589
• CID: 722791
• PubChem ID: 4375468

4(1H)-Pyrimidinone,2-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-5-[(6-methyl-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2-[[2-[[[5-[(dimethylamino)methyl]-2-furanyl]methyl]thio]ethyl]amino]-5-[(6-methyl-3-pyridinyl)methyl]-
• 2-[2-[[5-(2-aminopropan-2-yl)furan-2-yl]methylsulfanyl]ethylamino]-5-[(6-methylpyridin-3-yl)methyl]-1H-pyrimidin-6-one
• 2-[[2-[[[5-[(dimethylamino)methyl]-furan-2-yl]methyl]thio]ethyl]amino]-5-(6-methyl-3-pyridinyl)methyl-4(1H)-pyrimidinone
• 2-[2-(5-dimethylaminomethyl-2-furylmethylthio)ethylamino]-5-(6-methyl-3-pyridylmethyl)-4-pyrimidone
• 2-[2-(5-dimethylaminomethyl-furan-2-ylmethylthio)ethylamino]-5-(6-methyl-pyridin-3-ylmethyl)-4-pyrimidone
• LUPITIDINE
• Lupitidine [INN]
• Lupitidinum
• Lupitidinum [Latin]
• UNII-WF028DWK9N
• WF028DWK9N
• SCHEMBL534272
• 2-((2-(((5-((Dimethylamino)methyl)-2-furanyl)methyl)thio)ethyl)amino)-5-((6-methyl-3-pyridinyl)methyl)-4(1H)-pyrimidinone
• 4(1H)-PYRIMIDINONE, 2((-2-(((5-((DIMETHYLAMINO)METHYL)-2-FURANYL)METHYL)THIO)ETHYL)AMINO)-5-((6-METHYL-3-PYRIDINYL)METHYL)-
• 2-[2-[[5-[(dimethylamino)methyl]furan-2-yl]methylsulfanyl]ethylamino]-5-[(6-methylpyridin-3-yl)methyl]-1H-pyrimidin-6-one
• 4(1H)-Pyrimidinone, 2-((2-(((5-((dimethylamino)methyl)-2-furanyl)methyl)thio)ethyl)amino)-5-((6-methyl-3-pyridinyl)methyl)-
• IKEHSFKMCULMKJ-UHFFFAOYSA-N
• 2-((2-((5-((DIMETHYLAMINO)METHYL)FURFURYL)THIO)ETHYL)AMINO)-5-((6-METHYL-3-PYRIDYL)METHYL)-4-(1H)-PYRIMIDINONE
• AKOS040752755
• CM-10
• DTXSID5043760
• 83903-06-4
• CHEMBL69178
• SCHEMBL10745884

• Inchi： InChI=1S/C21H27N5O2S/c1-15-4-5-16(11-23-15)10-17-12-24-21(25-20(17)27)22-8-9-29-14-19-7-6-18(28-19)13-26(2)3/h4-7,11-12H,8-10,13-14H2,1-3H3,(H2,22,24,25,27)
• InChI Key： IKEHSFKMCULMKJ-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C=C1)CC2=CN=C(NC2=O)NCCSCC3=CC=C(O3)CN(C)C

Computed Properties

• Exact Mass: 413.18900
• Monoisotopic Mass: 413.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.25
• Boiling Point: 559.4°C at 760 mmHg
• Flash Point: 292.1°C
• Refractive Index: 1.629
• PSA: 112.35000
• LogP: 3.13700